Cas no 67-45-8 (Furazolidone)
Furazolidone Chemical and Physical Properties
Names and Identifiers
-
- Furazolidone
- 3-(5-nitrofurfurylideneamino)-2-oxazolidone
- Furazolidon
- Furazolidonum
- Furoxone
- Nifurazolidone
- Bifuron
- Furall
- Furaxon
- Furazol
- Furazon
- Furidon
- Furox
- Neftin
- nf-180
- 3-[(5-Nitrofurfurylidene)amino]-2-oxazolidinone
- 3-(5-Nitrofurfurylideneamino)-2-oxazolidinone
- 呋喃唑酮
- Nitrofurazolidone
- Nitrofuroxon
- Furazolidine
- Diafuron
- Furaxone
- Nitrofurazolidonum
- Furozolidine
- Trichofuron
- Topazone
- Roptazol
- Nifulidone
- Tricofuron
- Trifurox
- Tricoron
- Tikofuran
- Furoxane
- Coryzium
- Ortazol
- Nicolen
- Furoxon
- Giarlam
- Puradin
- Optazol
- Furoxal
- Medaron
- Giardil
- Sclaventerol
- Enterotoxon
- Corizium
- Viofuragyn
- Nifuran
- Furovag
- Furoxone Swine Mix
- Usaf ea-1
- Furazolidona
- Ni
- 3-(((5-Nitro-2-furanyl)methylene)amino)-2-oxazolidinone
- furazolidinone
- WLN: T5OJ BNW E1UN- AT5NVOTJ
- Opera_ID_256
- FURAZOLIDONE [MART.]
- CCRIS 1540
- Furazolidone [USP:INN:BAN]
- 3-[(5-Nitrofurylidene)amino]-2-oxazolidone
- CCG-40233
- AC-11695
- 2-Oxazolidinone, 3-[(5-nitrofurfurylidine)amino]-
- component of Topazone
- component of Tricofuron
- NCGC00095304-01
- CHEMBL1103
- 2-Oxazolidinone, 3-[(5-nitrofurfurylidene)amino]-
- NSC 6469
- Furox Aerosol Powder (Veterinary)
- SMR000058228
- STK388219
- 3-((5-Nitrofurfurylidine)amino)-2-Oxazolidinone
- NSC757038
- 5J9CPU3RE0
- 3-{[(5-nitrofuran-2-yl)methylidene]amino}-1,3-oxazolidin-2-one
- 2-oxazolidinona, 3-[[(5-nitro-2-furanil) metileno] amino]-
- NCGC00095304-06
- Furoxone Liquid
- 3-[(5-Nitrofurfurylidine)amino]-2-Oxazolidinone
- Fiurox aerosol powder
- 3-[[(5-Nitro-2-furanyl)methylene]amino]-2-oxazolidinone, 9CI
- 3-([(5-Nitro-2-furyl)methylidene]amino)-1,3-oxazolidin-2-one #
- FURAZOLIDONE [GREEN BOOK]
- NCGC00095304-04
- 3-[(E)-[(5-nitrofuran-2-yl)methylidene]amino]-1,3-oxazolidin-2-one
- Z57152562
- Pharmakon1600-01500309
- 3-[[(5-Nitro-2-furanyl)methylene]amino]-2-oxazolidinone
- FURAZOLIDONE [USP MONOGRAPH]
- FURAZOLIDONE [USP IMPURITY]
- Furazolidone, Vetec(TM) reagent grade
- BPBio1_000743
- 3-[[(5-Nitro-2-furanyl)methylene]-amino]-2-oxazolidinone
- HY-B1336
- DTXSID4041997
- 67-45-8
- NF 180
- F-8900
- Spectrum5_000742
- Furazolidone [BAN:INN]
- NCGC00095304-03
- SR-05000001632-3
- Furazolum
- Furazolidone, United States Pharmacopeia (USP) Reference Standard
- Prestwick3_000808
- FURAZOLIDONE [IARC]
- Furazolidonum [INN-Latin]
- 3-(((5-Nitrofuran-2-yl)methylene)amino)oxazolidin-2-one
- CAS-67-45-8
- DTXCID60809632
- N-(5-Nitro-2-furfurylidene)-3-aminooxazolidine-2-one
- LS-100676
- 3-((5-Nitrofurylidene)amino)-2-oxazolidone
- N-(5-Nitro-2-furfurylidene)-3-amino-2-oxazolidone
- 3-((5-Nitrofurfurylidene)amino)-2-oxazolidinone
- Furoxone (TN)
- A16011
- HMS1920O22
- NCGC00095304-02
- DB00614
- PLHJDBGFXBMTGZ-WEVVVXLNSA-N
- 2-Oxazolidinone, 3-[[(5-nitro-2-furanyl)methylene]amino]-
- 3-[(E)-(5-nitro-2-furanyl)methylideneamino]-2-oxazolidinone
- AI3-50103
- BSPBio_000675
- EINECS 200-653-3
- EN300-21037330
- IDI1_000085
- 2-Oxazolidinone, 3-((5-nitrofurfurylidine)amino)-
- FURAZOLIDONE [WHO-DD]
- D03CUF
- C07999
- NF 180 custom mix ten
- BSPBio_002052
- Furazolidone [INN:BAN]
- SR-05000001632-1
- 2-Furanmethanimine, 5-nitro-N-(2-oxo-3-oxazolidinyl)-
- Nifurazolidonum
- 5-Nitro-N-(2-oxo-3-oxazolidinyl)-2-furanmethanimine
- FURAZOLIDONE [HSDB]
- BRD-K10647544-001-02-0
- FURAZOLIDONE [INN]
- SCHEMBL64996
- Dependal-M (TN)
- 3-[(5-Nitrofurfurylidene)amino]-2-oxazolidone
- NSC-6469
- 3-[(E)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
- MLS001304180
- FZL
- 2-Oxazolidinone, 3-((5-nitrofurfurylidene)amino)-
- SBI-0051388.P003
- SPECTRUM1500309
- CCG-266758
- AB00052000_03
- UNII-5J9CPU3RE0
- furazolidon-
- NSC6469
- CHEBI:5195
- Prestwick2_000808
- NSC-757038
- HMS500E07
- 3-(5'-Nitrofurfuralamino)-2-oxazolidone
- 3-[(E)-(5-nitro-2-furyl)methyleneamino]oxazolidin-2-one
- FURAZOLIDONE [ORANGE BOOK]
- D00830
- Furazolidone, VETRANAL(TM), analytical standard
- HSDB 7036
- NCGC00095304-05
- NCGC00188974-01
- AKOS001678302
- MLS000069727
- Furazolidone, Antibiotic for Culture Media Use Only
- BRD-K11756522-001-03-2
- 3-{[(5-Nitro-2-furanyl)methylene]amino}-2-oxazolidinone
- 3-((5-Nitrofurfurylidene)amino)-2-oxazolidone
- AC-32486
- HMS2091H03
- BIDD:GT0182
- BRD-K11756522-001-04-0
- SR-05000001632
- MFCD00010550
- FURAZOLIDONE [USP-RS]
- EN300-122609
- 2-Oxazolidinone, 3-(((5-nitro-2-furanyl)methylene)amino)-
- A835757
- 3-{[(5-nitro-2-furyl)methylene]amino}-1,3-oxazolidin-2-one
- AB00443658
- Furazolidone (USP/INN)
- 3-{[(5-NITRO-2-FURYL)METHYLENE]AMINO}-1,3-OXAZOLAN-2-ONE
- 3-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}-1,3-oxazolidin-2-one
- FURAZOLIDONE [MI]
- Tox21_111502_1
- CS-4897
- Furazolidona [INN-Spanish]
- InChI=1/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5
- s4528
- Tox21_111502
- 1217222-76-8
- 3-(5-nitrofurfurylideneamino)oxazolidin-2-one
- BRD-K11756522-001-09-9
- 1ST4207
- 3-(((5-nitrofuran-2-yl)methylidene)amino)-1,3-oxazolidin-2-one
- 3(5'Nitrofurfuralamino)2oxazolidone
- Furox Aerosol Powder, Topazone Aerosol Powder
- FURAZOLIDONE (USP MONOGRAPH)
- N(5Nitro2furfurylidene)3aminooxazolidine2one
- 2Furanmethanimine, 5nitroN(2oxo3oxazolidinyl)
- 3((5Nitrofurfurylidene)amino)2oxazolidone
- Dependal-M
- FURAZOLIDONE (MART.)
- FURAZOLIDONE (USP-RS)
- 3((5Nitrofurylidene)amino)2oxazolidone
- 2Oxazolidinone, 3(((5nitro2furanyl)methylene)amino)
- 3(((5Nitro2furanyl)methylene)amino)2oxazolidinone
- 2-Oxazolidinone-3-(((5-nitro-2-furanyl)methylene)amino)-
- N(5Nitro2furfurylidene)3amino2oxazolidone
- HY-B1336R
- 3((5Nitrofurfurylidene)amino)2oxazolidinone
- 2-Oxazolidinone, 3-((5-nitrofurfuylidine)amino)-
- FURAZOLIDONE (USP IMPURITY)
- FURAZOLIDONE (IARC)
- NF180
- 200-653-3
- 3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
- 3-(((5-nitro-2-furyl)methylene)amino)-1,3-oxazolidin-2-one
- 2Oxazolidinone, 3((5nitrofurfurylidine)amino)
- 5NitroN(2oxo3oxazolidinyl)2furanmethanimine
- 3-((5-nitrofuran-2-yl)methylideneamino)-1,3-oxazolidin-2-one
- MSK4207
- 3-((5-Nitrofurylidene)amino)-oxazolidone
- G01AX06
- Furazolidone (Standard)
-
- MDL: MFCD00010550
- Inchi: 1S/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5+
- InChI Key: PLHJDBGFXBMTGZ-WEVVVXLNSA-N
- SMILES: O1C(N(CC1)/N=C/C1=CC=C([N+](=O)[O-])O1)=O
Computed Properties
- Exact Mass: 225.03900
- Monoisotopic Mass: 225.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 101
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.5406 (rough estimate)
- Melting Point: 257°C(dec.)(lit.)
- Boiling Point: 353.4°C at 760 mmHg
- Flash Point: 2 °C
- Refractive Index: 1.7180 (estimate)
- Solubility: formic acid: soluble50mg/mL
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 100.86000
- LogP: 1.43500
- Solubility: Insoluble in water, ethanol, slightly soluble in chloroform, 40mg in 1L of water, slightly soluble in Dimethylformamide
- Merck: 4300
- Sensitiveness: Light Sensitive
- λmax: 365(DMSO)(lit.)
Furazolidone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H361
- Warning Statement: P281
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 62
- Safety Instruction: S36
- RTECS:RQ3675000
-
Hazardous Material Identification:
- Safety Term:S36
- TSCA:Yes
- HazardClass:6.1
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R62
Furazolidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80156-5mg |
Furazolidone |
67-45-8 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| MedChemExpress | HY-B1336-10mM*1mLinDMSO |
Furazolidone |
67-45-8 | 99.87% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-B1336-100mg |
Furazolidone |
67-45-8 | 99.87% | 100mg |
¥200 | 2025-04-16 | |
| MedChemExpress | HY-B1336-500mg |
Furazolidone |
67-45-8 | 99.87% | 500mg |
¥320 | 2025-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0821-25G |
Furazolidone |
67-45-8 | >98.0%(HPLC) | 25g |
¥440.00 | 2024-04-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BF0429-100g |
Furazolidone |
67-45-8 | ≥98% | 100g |
¥350元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BF0429-25g |
Furazolidone |
67-45-8 | ≥98% | 25g |
¥125元 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S4528-100mg |
Furazolidone |
67-45-8 | 99.91% | 100mg |
¥794.45 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S4528-500mg |
Furazolidone |
67-45-8 | 99.91% | 500mg |
¥2432.83 | 2023-09-15 | |
| Chemenu | CM110431-100g |
Furazolidone |
67-45-8 | 98% | 100g |
$66 | 2023-01-06 |
Furazolidone Suppliers
Furazolidone Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Furazolidone
Furazolidone (CAS No. 67-45-8): A Comprehensive Overview of Its Properties, Applications, and Modern Relevance
Furazolidone (CAS No. 67-45-8) is a synthetic nitrofuran derivative with broad-spectrum antimicrobial activity. This compound has been widely studied for its efficacy against bacterial and protozoal infections, making it a subject of interest in both human and veterinary medicine. The chemical name of Furazolidone is 3-(5-Nitrofurfurylideneamino)-2-oxazolidinone, and it is classified as an antibiotic and antiprotozoal agent. Its unique mechanism of action involves the inhibition of bacterial enzymes, disrupting DNA synthesis and cellular metabolism.
In recent years, the rise of antibiotic resistance has brought renewed attention to Furazolidone as a potential alternative for treating resistant infections. Searches for "Furazolidone uses" and "Furazolidone side effects" have surged, reflecting public interest in its therapeutic potential and safety profile. Researchers are also exploring its role in combating gastrointestinal infections, particularly in regions where parasitic diseases remain prevalent. The compound's ability to target pathogens like Giardia lamblia and Salmonella has made it a valuable tool in clinical settings.
The pharmacokinetics of Furazolidone reveal its rapid absorption and distribution in the body, with metabolism primarily occurring in the liver. Despite its benefits, concerns about adverse effects, such as nausea and hypersensitivity reactions, have prompted discussions on optimal dosing strategies. Online queries like "Furazolidone dosage" and "Furazolidone interactions" highlight the need for clear guidelines to ensure safe usage. Additionally, its mechanism of action is frequently searched, underscoring the demand for accessible scientific explanations.
Beyond human medicine, Furazolidone has applications in veterinary medicine, particularly in livestock and aquaculture. Its use in animal feed to prevent bacterial infections has been documented, though regulatory scrutiny has increased due to concerns about residual effects in food products. Searches for "Furazolidone in aquaculture" and "Furazolidone withdrawal period" reflect these ongoing debates. As global food safety standards evolve, the role of Furazolidone in agriculture continues to be reassessed.
Environmental persistence is another hot topic linked to Furazolidone. Studies on its degradation pathways and ecotoxicology have gained traction, with researchers investigating its impact on soil and water systems. Queries such as "Furazolidone environmental effects" indicate growing awareness of pharmaceutical pollutants. Innovations in biodegradation and wastewater treatment technologies are being explored to mitigate potential risks.
In summary, Furazolidone (CAS No. 67-45-8) remains a compound of significant scientific and practical interest. Its dual role in human and animal health, coupled with emerging environmental concerns, ensures its relevance in contemporary research. By addressing common search queries and integrating current trends, this overview aims to provide a balanced perspective on its applications and challenges.
67-45-8 (Furazolidone) Related Products
- 6281-26-1(2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]-)
- 4341-15-5(3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazinan-2-one)
- 1217222-76-8(Furazolidone-D4)
- 58928-43-1(2-Oxazolidinone,3-[[(4-hydroxy-5-nitro-2-furanyl)methylene]amino]-)
- 1246832-89-2(Furaltadone-d8)
- 94123-75-8(2-Oxazolidinone, 3-[[(3-methyl-5-nitro-2-furanyl)methylene]amino]-)
- 158328-48-4(2-Oxazolidinone, 3-[[[5-(hydroxyamino)-2-furanyl]methylene]amino]-)
- 92789-16-7(5-(diethylaminomethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one)
- 41359-15-3(5-(hydroxymethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one)
- 34143-33-4(Nifuratel Impurity 3)